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Compound of Interest

3,4-dihydro-2H-1,4-benzoxazin-6-
Compound Name:
ylmethanol

Cat. No.: B1313780

An In-depth Technical Guide to the Physical and Chemical Properties of COH11NOZ2 Isomers:
L-Phenylalanine, D-Phenylalanine, and DL-Phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The molecular formula COH11NO2 encompasses several isomers, with the most significant in
biological and pharmaceutical contexts being the amino acid phenylalanine. Phenylalanine is
an essential aromatic amino acid critical for protein synthesis and serves as a precursor for
vital neurotransmitters and hormones.[1][2] It exists as two primary stereoisomers, L-
phenylalanine and D-phenylalanine, as well as its racemic mixture, DL-phenylalanine.[2] L-
phenylalanine is the natural, proteinogenic form, while D-phenylalanine, found in smaller
amounts in aged proteins, exhibits distinct pharmacological activities.[2] This guide provides a
comprehensive technical overview of the physical, chemical, and biological properties of these
isomers, along with experimental protocols and pathway visualizations relevant to research and
development.

Physical and Chemical Properties

The core physical and chemical characteristics of L-, D-, and DL-phenylalanine are
summarized below. These properties are fundamental for experimental design, formulation
development, and understanding the molecule's behavior in biological systems.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1313780?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/L-Phenylalanine
https://en.wikipedia.org/wiki/Phenylalanine
https://en.wikipedia.org/wiki/Phenylalanine
https://en.wikipedia.org/wiki/Phenylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

General and Physical Properties

The enantiomers L- and D-phenylalanine share identical physical properties such as melting
point, boiling point, and solubility in achiral environments. Differences emerge in their

interaction with polarized light (optical rotation) and chiral environments.

Property L-Phenylalanine D-Phenylalanine DL-Phenylalanine
White crystalline ) i
) White to off-white
Appearance powder, leaflets or Needles or prisms[4] ) ]
] crystalline solid[5]
prisms[1][3]
Molar Mass 165.19 g/mol [1] 165.19 g/mol [4] 165.19 g/mol [6]
_ _ 270-275 °C 273-276 °C
Melting Point 266-267 °C[5]
(decomposes)[7] (decomposes)[4][8]
Sublimes at ~295 °C Sublimes at ~295 °C
- _ 307.5 °C at 760
Boiling Point (563 °F) at 760 (563 °F) at 760
mmHg[5]
mmHg[1] mmHg[4]
) ~1.29 g/cm3
Density ~1.29 g/cm3[3] ] ~1.201 g/cm3[5]
(estimated)
Slightly bitter taste,
Taste/Odor

odorless[1][7]

Crystal Structure

Monoclinic, Space
Group P21[9][10]

Solubility and Acidity

Phenylalanine's solubility is influenced by its zwitterionic nature, with polar amino and carboxyl

groups and a nonpolar benzyl side chain.[3][11] This makes its solubility highly dependent on

the solvent and pH.
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Property L-Phenylalanine D-Phenylalanine DL-Phenylalanine

9.97 g/L at 0 °C; 37.08

Water Solubility 14.11 g/L at 25 °C[2] Soluble[4]
g/L at 75 °C[1]

Insoluble in ethanol,
) ether, benzene; Very
Organic Solvent ) ]
slightly soluble in

methanol[1][12]

pKai (a-carboxyl) 1.83[2][13] 1.83 (estimated) ~2.58[1]
pKaz (a-amino) 9.13[2][13] 9.13 (estimated) ~9.24[1]
Isoelectric Point (pl) 5.48[13] 5.48 (estimated)

Spectroscopic Properties

The aromatic phenyl group is the primary chromophore responsible for phenylalanine's
characteristic UV absorption.

Property L-Phenylalanine
UV Absorption Maxima (Amax) ~198 nm and ~258 nm in aqueous solution[14]
Molar Extinction Coefficient (g) 195 cm~%/M at 257.5 nm

0.022 (in water, excitation at 240 nm); 1.0 (as

Fluorescence Quantum Yield
powder)[15]

Biological Significance and Metabolic Pathways

L-phenylalanine is a crucial component of proteins and the starting point for the synthesis of
several key molecules in the body. The inability to properly metabolize it leads to the genetic
disorder phenylketonuria (PKU).[2]

Key Roles:

e Protein Synthesis: A fundamental building block of proteins.[2]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://en.wikipedia.org/wiki/Phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/D-Phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Phenylalanine
https://www.solubilityofthings.com/2s-2-amino-3-phenyl-propanoic-acid
https://en.wikipedia.org/wiki/Phenylalanine
https://www.chem.ucalgary.ca/courses/350/Carey5th/Ch27/ch27-1-4-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/L-Phenylalanine
https://en.wikipedia.org/wiki/Phenylalanine
https://www.chem.ucalgary.ca/courses/350/Carey5th/Ch27/ch27-1-4-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/L-Phenylalanine
https://www.chem.ucalgary.ca/courses/350/Carey5th/Ch27/ch27-1-4-2.html
https://sielc.com/uv-vis-spectrum-of-phenylalanine
https://pmc.ncbi.nlm.nih.gov/articles/PMC1367767/
https://en.wikipedia.org/wiki/Phenylalanine
https://en.wikipedia.org/wiki/Phenylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Precursor to Tyrosine: Phenylalanine is converted to tyrosine by the enzyme phenylalanine
hydroxylase.[2]

o Neurotransmitter Synthesis: Tyrosine, derived from phenylalanine, is a precursor to the
catecholamine neurotransmitters: dopamine, norepinephrine, and epinephrine.[1][16]

e Melanin Synthesis: Tyrosine is also a precursor for the pigment melanin.[2]

The following diagram illustrates the primary metabolic pathway originating from L-
Phenylalanine.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://en.wikipedia.org/wiki/Phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Phenylalanine
https://simple.wikipedia.org/wiki/Phenylalanine
https://en.wikipedia.org/wiki/Phenylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

L-Phenylalanine

Phenylalanine
Hydroxylase
Tyyosine .
Hydrpxylase Tyrosinase
L-DOPA
DOPA

Decarboxylase

Dopamine

Dopamine -
Hydroxylase

Norepinephrine

Epinephrine

Click to download full resolution via product page

Metabolic pathway of L-Phenylalanine.
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Experimental Protocols

This section outlines methodologies for key experiments involving phenylalanine, providing a
framework for laboratory application.

Protocol: Determination of Water Solubility by
Gravimetric Method

This protocol describes a standard method for measuring the solubility of phenylalanine in

water at a specific temperature.[17]
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Preparation

1. Prepare a saturated solution
of Phenylalanine in water at a
constant temperature (e.g., 25°C).
Stir for 24h to ensure equilibrium.

Measurement

2. Centrifuge the solution to
separate undissolved solid.

i

3. Withdraw a known volume (e.g., 5 mL) 4. Weigh an empty, dry beaker
of the clear supernatant. (Mass A).

N

5. Transfer the aliquot to the
weighed beaker.

i

6. Weigh the beaker with the
solution (Mass B).

Analysis

7. Evaporate the water completely
in a drying oven (e.g., 80°C).

'

8. Cool in a desiccator and weigh
the beaker with the dry residue
(Mass C).

'

9. Calculate Solubility (g/L):
Solubility = [(Mass C - Mass A) / (Mass B - Mass C)] * Density of Water * 1000

Click to download full resolution via product page

Workflow for solubility determination.
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Protocol: Synthesis of DL-Phenylalanine via Strecker
Synthesis

This method outlines a classical approach to synthesizing racemic phenylalanine from
phenylacetaldehyde.[18]

Materials:

Phenylacetaldehyde

Ammonium chloride (NH4Cl)

Sodium cyanide (NaCN)

Aqueous ammonia (NHs)

Hydrochloric acid (HCI)

Water-miscible organic solvent (e.g., Ethanol)
Procedure:

o Aminonitrile Formation: In a reaction vessel, dissolve phenylacetaldehyde in an aqueous
ethanol solution containing an excess of free ammonia. Add solutions of ammonium chloride
and sodium cyanide to the mixture. Maintain the reaction temperature between 50-100°C.
The reaction proceeds via the simultaneous reaction of the aldehyde with ammonium and
cyanide ions to form a-aminophenylpropionitrile.[18]

o Hydrolysis: After the initial reaction is complete, subject the intermediate aminonitrile to acid
hydrolysis. Add concentrated hydrochloric acid to the reaction mixture and heat under reflux
for several hours. This step hydrolyzes the nitrile group to a carboxylic acid, yielding
phenylalanine hydrochloride.

« |solation: Neutralize the acidic solution with a base (e.g., agueous ammonia) to the
isoelectric point of phenylalanine (pl = 5.5). The racemic DL-phenylalanine will precipitate out
of the solution.
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 Purification: Collect the precipitate by filtration, wash with cold water and then a small
amount of ethanol to remove impurities. The product can be further purified by
recrystallization from hot water.

Protocol: Analysis by UV-Vis Spectroscopy

This protocol describes how to obtain the UV absorption spectrum of phenylalanine.

1. Prepare a stock solution of
L-Phenylalanine in deionized water
(e.g., 1 mg/mL).

i

2. Dilute the stock solution to a
final concentration of ~10-20 pug/mL
using a quartz cuvette.

'

3. Use deionized water as a blank
to zero the spectrophotometer.

i

4. Scan the sample from 190 nm
to 350 nm.

i

5. Identify absorption maxima (Amax)
around 198 nm and 258 nm.

Click to download full resolution via product page
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Workflow for UV-Vis Spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1313780#physical-and-chemical-properties-of-
c9h11lno2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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